4-Pyridoxic Acid 4-Pyridoxic Acid 4-Pyridoxic acid, also known as 4-pyridoxate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 4-Pyridoxic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 4-Pyridoxic acid has been found in human liver, bladder and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, 4-pyridoxic acid is primarily located in the cytoplasm. 4-Pyridoxic acid can be biosynthesized from pyridoxal; which is mediated by the enzyme aldehyde oxidase. In humans, 4-pyridoxic acid is involved in the vitamin B6 metabolism pathway. 4-Pyridoxic acid is also involved in the metabolic disorder called the hypophosphatasia pathway.
4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a human metabolite and a mouse metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It derives from an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
Brand Name: Vulcanchem
CAS No.: 82-82-6
VCID: VC0147719
InChI: InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
SMILES: CC1=NC=C(C(=C1O)C(=O)O)CO
Molecular Formula: C8H9NO4
Molecular Weight: 183.16 g/mol

4-Pyridoxic Acid

CAS No.: 82-82-6

Reference Standards

VCID: VC0147719

Molecular Formula: C8H9NO4

Molecular Weight: 183.16 g/mol

4-Pyridoxic Acid - 82-82-6

CAS No. 82-82-6
Product Name 4-Pyridoxic Acid
Molecular Formula C8H9NO4
Molecular Weight 183.16 g/mol
IUPAC Name 3-hydroxy-5-(hydroxymethyl)-2-methylpyridine-4-carboxylic acid
Standard InChI InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)
Standard InChIKey HXACOUQIXZGNBF-UHFFFAOYSA-N
SMILES CC1=NC=C(C(=C1O)C(=O)O)CO
Canonical SMILES CC1=NC=C(C(=C1O)C(=O)O)CO
Melting Point 247-248°C
Physical Description Solid
Description 4-Pyridoxic acid, also known as 4-pyridoxate, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 4-Pyridoxic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 4-Pyridoxic acid has been found in human liver, bladder and kidney tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, 4-pyridoxic acid is primarily located in the cytoplasm. 4-Pyridoxic acid can be biosynthesized from pyridoxal; which is mediated by the enzyme aldehyde oxidase. In humans, 4-pyridoxic acid is involved in the vitamin B6 metabolism pathway. 4-Pyridoxic acid is also involved in the metabolic disorder called the hypophosphatasia pathway.
4-pyridoxic acid is a methylpyridine that is 2-methylpyridine substituted by a hydroxy group at C-3, a carboxy group at C-4, and a hydroxymethyl group at C-5. It is the catabolic product of vitamin B6 and is excreted in the urine. It has a role as a human metabolite and a mouse metabolite. It is a member of methylpyridines, a hydroxymethylpyridine, a monohydroxypyridine and a vitamin B6. It derives from an isonicotinic acid. It is a conjugate acid of a 4-pyridoxate.
The catabolic product of most of VITAMIN B 6; (PYRIDOXINE; PYRIDOXAL; and PYRIDOXAMINE) which is excreted in the urine.
Synonyms 3-Hydroxy-5-(hydroxymethyl)-2-methyl-4-pyridinecarboxylic Acid; 3-Hydroxy-5-(hydroxymethyl)-2-methyl-isonicotinic Acid; 2-Methyl-3-hydroxy-4-carboxy-5-hydroxymethylpyridine; 3-Hydroxy-5-(hydroxymethyl)-2-methylisonicotinic Acid; Pyridoxic Acid; 4-Pyr
PubChem Compound 6723
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator